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Compound of Interest

Compound Name:
3-Dimethylamino-2-methyl-2-

propenal

Cat. No.: B1144346 Get Quote

IUPAC Name: (E)-3-(dimethylamino)-2-methylprop-2-enal

This technical guide provides an in-depth overview of (E)-3-(dimethylamino)-2-methylprop-2-

enal, a versatile chemical intermediate. The information is tailored for researchers, scientists,

and professionals in drug development, with a focus on its synthesis, chemical properties, and

applications in the synthesis of pharmaceuticals and heterocyclic compounds.

Chemical and Physical Properties
(E)-3-(dimethylamino)-2-methylprop-2-enal is a solid organic compound.[1] Its key properties

are summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C₆H₁₁NO [2][3]

Molecular Weight 113.16 g/mol [1][2]

Appearance Solid [1]

Melting Point 34-38 °C [1]

Boiling Point 110-115 °C at 1 mmHg [1]

Density 0.971 g/mL at 25 °C [1]

Flash Point 113 °C (closed cup) [1]

CAS Number 19125-76-9 [1]

Synthesis
The primary method for synthesizing (E)-3-(dimethylamino)-2-methylprop-2-enal is the

Vilsmeier-Haack reaction.[4][5][6][7] This reaction involves the formylation of an active

methylene compound, in this case, propanal or a derivative, using a Vilsmeier reagent. The

Vilsmeier reagent is typically formed in situ from a substituted amide, such as N,N-

dimethylformamide (DMF), and an acid chloride, like phosphorus oxychloride (POCl₃) or thionyl

chloride (SOCl₂).[6][8]

Vilsmeier-Haack Reaction Workflow
The logical workflow for the Vilsmeier-Haack synthesis of (E)-3-(dimethylamino)-2-methylprop-

2-enal is illustrated below.

N,N-Dimethylformamide (DMF)

Vilsmeier Reagent
(Chloroiminium salt)

Phosphorus Oxychloride (POCl3) Iminium Intermediate

Propanal Derivative
(e.g., propanal dimethylhydrazone)

Hydrolysis (E)-3-(dimethylamino)-2-methylprop-2-enal
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Caption: Vilsmeier-Haack synthesis of (E)-3-(dimethylamino)-2-methylprop-2-enal.

Experimental Protocol: Vilsmeier-Haack Reaction
The following is a representative experimental protocol for the Vilsmeier-Haack formylation.

Materials:

N,N-Dimethylformamide (DMF)

Phosphorus oxychloride (POCl₃)

An electron-rich alkene (e.g., propanal dimethylhydrazone)

Sodium acetate

Diethyl ether (Et₂O)

Water

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Formation of the Vilsmeier Reagent: In a flask maintained at 0 °C, add phosphorus

oxychloride dropwise to N,N-dimethylformamide (DMF). The reaction is exothermic and

results in the formation of the chloroiminium salt, known as the Vilsmeier reagent.[5]

Formylation: To a solution of the propanal derivative in DMF, add the prepared Vilsmeier

reagent at 0 °C.

Reaction: Allow the mixture to stir at room temperature for several hours to ensure the

completion of the reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1144346?utm_src=pdf-body-img
https://nrochemistry.com/vilsmeier-haack-reaction/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrolysis: Quench the reaction by adding an aqueous solution of sodium acetate at 0 °C

and stir for a short period.

Extraction: Dilute the reaction mixture with water and extract the product with diethyl ether.

Work-up: Wash the combined organic layers with brine and dry over anhydrous sodium

sulfate.

Purification: After filtering, concentrate the filtrate under reduced pressure. Purify the

resulting residue by silica gel column chromatography to obtain the final product.

Applications in Drug Development and Organic
Synthesis
(E)-3-(dimethylamino)-2-methylprop-2-enal is a valuable building block in the synthesis of

various heterocyclic compounds and is a key intermediate in the production of the cholesterol-

lowering drug, fluvastatin.[9]

Synthesis of Pyrimidine Derivatives
This compound can be used to synthesize pyrimidine derivatives through condensation

reactions with guanidine or its derivatives. The general reaction involves the cyclization of the

α,β-unsaturated aldehyde with the amidine group of guanidine.

The logical workflow for the synthesis of a 2-aminopyrimidine derivative is outlined below.
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Reflux Work-up &
Purification
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Caption: Synthesis of 2-aminopyrimidine derivatives.

The following protocol is adapted from general procedures for the synthesis of pyrimidines from

chalcones and guanidine.

Materials:

(E)-3-(dimethylamino)-2-methylprop-2-enal

Guanidine hydrochloride

Potassium hydroxide (KOH)

Ethanol

Crushed ice

Water

Procedure:
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Reaction Setup: Dissolve (E)-3-(dimethylamino)-2-methylprop-2-enal and guanidine

hydrochloride in ethanol.

Addition of Base: Add a solution of potassium hydroxide to the mixture.

Reflux: Heat the reaction mixture to reflux for several hours.[7]

Precipitation: After cooling, pour the reaction mixture into crushed ice.

Isolation and Purification: Filter the resulting precipitate, wash with water, dry, and

recrystallize from ethanol to obtain the purified pyrimidine derivative.[7]

Intermediate in Fluvastatin Synthesis
(E)-3-(dimethylamino)-2-methylprop-2-enal is a precursor to a key intermediate in an improved

manufacturing process for the drug fluvastatin.[9] The synthesis involves a condensation

reaction of an indole derivative with the dianion of tert-butyl acetoacetate.

Biological Activity and Cellular Targets
Currently, there is a lack of specific data on the direct biological activity and cellular signaling

pathways modulated by (E)-3-(dimethylamino)-2-methylprop-2-enal. However, as an α,β-

unsaturated aldehyde, it belongs to a class of compounds known for their chemical reactivity

and potential biological effects.

α,β-Unsaturated aldehydes are known to be reactive electrophiles that can form covalent

adducts with cellular nucleophiles, such as the thiol groups in cysteine residues of proteins and

glutathione.[10][11][12] This reactivity is the basis for their biological effects, which can include

cytotoxicity. The toxicity of these compounds is often mediated through protein damage.[13]

Highly toxic α,β-unsaturated aldehydes tend to inactivate cells primarily through protein

damage, while less toxic ones may also induce DNA damage.[13]

The cellular response to α,β-unsaturated aldehydes can involve the activation of detoxification

pathways and antioxidant responses.[14] Further research is needed to elucidate the specific

biological targets and pharmacological profile of (E)-3-(dimethylamino)-2-methylprop-2-enal.
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(E)-3-(dimethylamino)-2-methylprop-2-enal is classified as an irritant.[1][15]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[1][2]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264

(Wash skin thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area),

P280 (Wear protective gloves/protective clothing/eye protection/face protection), P302+P352

(IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN EYES: Rinse cautiously

with water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing).[1]

It is essential to handle this compound in a well-ventilated area and use appropriate personal

protective equipment, including gloves, safety glasses, and a lab coat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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